![molecular formula C21H20N4O2 B5757021 ethyl 2-amino-1-(3,4-dimethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate](/img/structure/B5757021.png)
ethyl 2-amino-1-(3,4-dimethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-amino-1-(3,4-dimethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate, also known as EAPQ, is a heterocyclic compound that has gained attention due to its potential use in scientific research. EAPQ has been found to have various biochemical and physiological effects, making it an attractive candidate for further investigation. In
Mechanism of Action
The mechanism of action of ethyl 2-amino-1-(3,4-dimethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is not fully understood, but it is believed to act on various molecular targets, including GABA receptors and voltage-gated calcium channels. This compound has been found to modulate the activity of these targets, leading to its biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including inhibition of cancer cell growth, modulation of GABA receptors, and anxiolytic and antidepressant effects. This compound has also been found to have antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 2-amino-1-(3,4-dimethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate in lab experiments is its potential for use in cancer therapy and the treatment of anxiety and depression. This compound has also been found to have low toxicity, making it a viable option for in vivo studies. However, one limitation of using this compound in lab experiments is its limited availability and high cost, making it difficult for some researchers to obtain.
Future Directions
There are several future directions for the research and development of ethyl 2-amino-1-(3,4-dimethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate. One direction is the investigation of its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is the optimization of its synthesis method to increase yield and purity, making it more accessible for scientific research. Additionally, the development of this compound derivatives may lead to the discovery of compounds with improved efficacy and reduced toxicity.
Conclusion:
In conclusion, this compound is a heterocyclic compound that has gained attention due to its potential use in scientific research. Its synthesis method has been optimized to increase yield and purity, making it a viable option for further investigation. This compound has been found to have various biochemical and physiological effects, making it an attractive candidate for the treatment of cancer, anxiety, and depression. However, its limited availability and high cost remain a limitation for some researchers. The future directions for this compound research include investigating its potential use in the treatment of other diseases and the optimization of its synthesis method.
Synthesis Methods
The synthesis of ethyl 2-amino-1-(3,4-dimethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate involves a multi-step process that begins with the reaction of 3,4-dimethylphenylhydrazine with 2,3-dichloroquinoxaline. The resulting product is then reacted with ethyl chloroformate to form the final product, this compound. The synthesis of this compound has been optimized to increase yield and purity, making it a viable option for scientific research.
Scientific Research Applications
Ethyl 2-amino-1-(3,4-dimethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been found to have potential applications in various scientific research fields, including cancer research and neuroscience. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, making it a potential candidate for cancer therapy. In neuroscience, this compound has been found to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression.
Properties
IUPAC Name |
ethyl 2-amino-1-(3,4-dimethylphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O2/c1-4-27-21(26)17-18-20(24-16-8-6-5-7-15(16)23-18)25(19(17)22)14-10-9-12(2)13(3)11-14/h5-11H,4,22H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCXCSKMPMKKGOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC(=C(C=C4)C)C)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.